(2,6-dichlorobenzyl)[2-(dimethylamino)ethyl]methylamine

• IUPAC Name: N'-[(2,6-dichlorophenyl)methyl]-N,N,N'-trimethylethane-1,2-diamine
• InChI: InChI=1S/C12H18Cl2N2/c1-15(2)7-8-16(3)9-10-11(13)5-4-6-12(10)14/h4-6H,7-9H2,1-3H3
• InChI Key: PTQPOHJZSWHYKL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)CC1=C(C=CC=C1Cl)Cl
• Molecular Formula: C12H18Cl2N2
• Molecular Weight: 261.19 g/mol

Description

(2,6-dichlorobenzyl)[2-(dimethylamino)ethyl]methylamine, also known as Cetrimonium bromide (CTAB), is a quaternary ammonium surfactant. It is widely used in scientific research as a cationic surfactant, particularly in the fields of chemistry, biology, and materials science. CTAB has been extensively studied for its various applications, including its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

CTAB is a cationic surfactant that interacts with negatively charged surfaces, such as cell membranes and proteins. CTAB forms a bilayer structure on the surface of the membrane, which results in the disruption of the membrane structure and the release of cellular contents. This mechanism of action has been extensively studied in the field of biology and is used in various applications, such as gene delivery and drug delivery.
Biochemical and Physiological Effects:
CTAB has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells and to inhibit the growth of bacteria and fungi. CTAB has also been shown to have anti-inflammatory properties and to reduce the production of pro-inflammatory cytokines. However, the exact mechanism of these effects is not yet fully understood and requires further investigation.

Advantages and Limitations for Lab Experiments

CTAB has several advantages for lab experiments. It is a highly effective surfactant and is widely available. CTAB is also relatively inexpensive and easy to synthesize. However, CTAB has some limitations in lab experiments. It is toxic to cells at high concentrations and can cause cell death. CTAB can also interfere with some assays, such as the Bradford assay, which measures protein concentration.

Future Directions

There are several future directions for the use of CTAB in scientific research. One potential application is in the synthesis of novel materials, such as metal-organic frameworks and covalent organic frameworks. CTAB can also be used in the synthesis of hybrid materials, such as metal oxide-semiconductor nanocomposites. Another future direction is the use of CTAB in biomedical applications, such as drug delivery and gene therapy. CTAB can also be used in the development of biosensors for the detection of various analytes.
Conclusion:
In conclusion, CTAB is a widely used cationic surfactant in scientific research. It has various applications, including the synthesis of nanoparticles, mesoporous materials, and as a template for the synthesis of various materials. CTAB has a unique mechanism of action and has been shown to have various biochemical and physiological effects. However, CTAB has some limitations in lab experiments, and its toxicity to cells at high concentrations needs to be considered. There are several future directions for the use of CTAB in scientific research, including the synthesis of novel materials and biomedical applications.

Synthesis Methods

CTAB can be synthesized by the quaternization of cetyltrimethylammonium chloride (CTAC) with N,N-dimethylaminopropylamine (DMAPA) in the presence of 2,6-dichlorobenzyl chloride. The reaction occurs in an aqueous medium, and the product is obtained by precipitation and filtration. The yield of CTAB is generally high, and the purity can be improved by recrystallization.

Scientific Research Applications

CTAB has been widely used in scientific research as a cationic surfactant. It is commonly used in the synthesis of nanoparticles, such as gold nanoparticles, silver nanoparticles, and magnetic nanoparticles. CTAB plays a crucial role in the synthesis of these nanoparticles, as it stabilizes the particle size and shape and prevents aggregation. CTAB has also been used in the preparation of mesoporous materials, such as mesoporous silica, and as a template for the synthesis of various materials.